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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

Secbuthylazine: A Technical Guide

An in-depth examination of the chemical properties, toxicological profile, and mechanism of
action of the triazine herbicide, secbuthylazine.

Chemical Identity

Secbuthylazine, a notable member of the triazine class of herbicides, is chemically designated
as (RS)-N2-sec-butyl-6-chloro-N#-ethyl-1,3,5-triazine-2,4-diamine according to the International
Union of Pure and Applied Chemistry (IUPAC) nomenclature. This systematic name precisely
describes its molecular structure, featuring a central triazine ring with chloro, ethylamino, and
sec-butylamino substituents.

A variety of synonyms and trade names have been used to identify secbuthylazine in research
and commerce. These include:

2-(sec-butylamino)-4-chloro-6-(ethylamino)-s-triazine

2-aethylamino-4-sek.butylamino-6-chlor-1,3,5-triazin
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Physicochemical and Toxicological Data

A comprehensive understanding of the physicochemical and toxicological properties of
secbuthylazine is essential for its safe handling, effective application, and environmental risk
assessment. The following tables summarize key quantitative data.

husicochemical :

Property Value

Molecular Formula CoH16CINs

Molar Mass 229.71 g/mol

Melting Point 175.5°C

Density 1.122 g/cm3 at 20 °C
Water Solubility 8.5 mg/L at 20 °C
Vapor Pressure 0.2 mPa at 20 °C
Octanol-Water Partition Coefficient (log Kow) 3.40

pKa 2.0 (very weak base)

icoloaical

Endpoint Value Species
Acute Oral LDso > 3000 mg/kg Rat
_ Rainbow Trout (Oncorhynchus
96-hour LCso (Fish) 3.4 mg/L )
mykiss)
48-hour ECso (Aquatic )
21.2 mg/L Water Flea (Daphnia magna)
Invertebrate)
- Green algae (Selenastrum
72-hour ECso (Algae) Not specified

capricornutum)

Environmental Fate
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Parameter Value

Soil Half-life (Field) 6.5 to 149 days

73 days (pH 5), 205 days (pH 7), 194 days (pH

Hydrolysis Half-life %)

Atmospheric Half-life (Photochemical ]
] 35 hours (estimated)
degradation)

Experimental Protocols
Analytical Method for Determination in Soil and Water

A validated method for the quantification of secbuthylazine in environmental matrices involves
micellar liquid chromatography. This approach offers a reliable and eco-friendly alternative to
traditional methods.

Sample Preparation:

o Water Samples: Water samples can be directly injected into the chromatograph after
filtration.

o Soil Samples: Analytes are extracted from soil samples via ultrasonication using the mobile
phase as the extraction solvent. The resulting supernatant is then filtered and ready for
injection.

Chromatographic Conditions:

Column: C18

Mobile Phase: 0.07 M sodium dodecyl sulfate with 6% 1-pentanol, buffered to pH 3.[1]

Flow Rate: 1 mL/min (isocratic)

Detection: UV absorbance at 240 nm.[1]

This method has been validated for selectivity, with detection limits of 0.06 mg/L in water and
0.3 mg/kg in soil.[1]
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Mechanism of Action: Inhibition of Photosystem li

The herbicidal activity of secbuthylazine, like other triazine herbicides, stems from its ability to
disrupt photosynthesis in susceptible plants. Specifically, it acts as a potent inhibitor of
Photosystem Il (PSII), a critical protein complex located in the thylakoid membranes of
chloroplasts.

The primary mechanism involves the binding of the secbuthylazine molecule to a specific niche
on the D1 protein, a core component of the PSII reaction center.[2][3] This binding event
physically blocks the binding site of plastoquinone (QB), a mobile electron carrier. By
preventing the association of QB, secbuthylazine effectively halts the photosynthetic electron
transport chain.[4][5] This interruption of electron flow prevents the production of ATP and
NADPH, the energy currency and reducing power essential for carbon fixation and plant
growth. The blockage of the electron transport chain also leads to the formation of reactive
oxygen species, which cause oxidative damage to cellular components, ultimately leading to
plant death.[3]
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Caption: Mechanism of Photosystem Il inhibition by secbuthylazine.

Synthesis Pathway

The industrial synthesis of triazine herbicides like secbuthylazine typically starts with cyanuric
chloride. The process involves sequential nucleophilic substitution reactions where the chlorine
atoms on the triazine ring are replaced by different amine groups.
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A general workflow for the synthesis is as follows:

¢ Cyanuric Chloride Production: The precursor, cyanuric chloride, is produced by the reaction
of chlorine gas with hydrogen cyanide.

« Condensation Reactions: Cyanuric chloride is then reacted with specific amines in a
stepwise manner to introduce the desired side chains. For secbuthylazine, this would involve
reactions with ethylamine and sec-butylamine.
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Caption: General synthesis workflow for secbuthylazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b166565?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/28028591/
https://pubmed.ncbi.nlm.nih.gov/28028591/
https://www.researchgate.net/publication/279427432_The_Mode_of_Action_of_Triazine_Herbicides_in_Plants
https://passel2.unl.edu/view/lesson/92cc6f5d51ca/5
https://passel2.unl.edu/view/lesson/92cc6f5d51ca/5
https://www.teamchem.co/blog/triazine-pesticides
https://www2.lsuagcenter.com/weedscience/pdf/AGRO4070/Handout11.pdf
https://www.benchchem.com/product/b166565#sebuthylazine-iupac-name-and-synonyms
https://www.benchchem.com/product/b166565#sebuthylazine-iupac-name-and-synonyms
https://www.benchchem.com/product/b166565#sebuthylazine-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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